Cas no 1599559-42-8 (2-(Azetidin-3-yl)propan-1-ol)

• Product Name: 2-(Azetidin-3-yl)propan-1-ol
• CAS No: 1599559-42-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5101883
• Update Time: 2026-03-03

2-(Azetidin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineethanol, β-methyl-
• 2-(Azetidin-3-yl)propan-1-ol

• Inchi： 1S/C6H13NO/c1-5(4-8)6-2-7-3-6/h5-8H,2-4H2,1H3
• InChI Key： YTOJOTSLYSGODE-UHFFFAOYSA-N
• SMILES： OCC(C)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• XLogP3: -0.1
• Topological Polar Surface Area: 32.299

Additional information on 2-(Azetidin-3-yl)propan-1-ol

Introduction to 2-(Azetidin-3-yl)propan-1-ol (CAS No. 1599559-42-8)

2-(Azetidin-3-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1599559-42-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique azetidine ring fused with a propanol side chain, has garnered attention due to its structural versatility and potential biological activities. The azetidine moiety, a five-membered heterocyclic structure containing nitrogen, introduces specific steric and electronic properties that make this compound a valuable scaffold for drug discovery and material science applications.

The chemical structure of 2-(Azetidin-3-yl)propan-1-ol can be described as an azetidine derivative where the nitrogen atom is connected to a propyl chain at the 3-position. This configuration imparts both flexibility and reactivity, enabling diverse functionalization strategies. The presence of the hydroxyl group at the 1-position of the propyl chain further enhances its utility in synthetic chemistry, allowing for further derivatization via esterification, etherification, or oxidation reactions. Such modifications are crucial in developing novel pharmacophores with tailored biological properties.

In recent years, there has been a growing interest in azetidine-based compounds due to their potential as intermediates in the synthesis of bioactive molecules. The azetidine ring is known to mimic natural amino acid structures, making it a promising candidate for peptidomimetics and enzyme inhibitors. Specifically, 2-(Azetidin-3-yl)propan-1-ol has been explored in the context of developing inhibitors for enzymes involved in metabolic pathways and inflammatory responses. Its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it a versatile building block in medicinal chemistry.

One of the most compelling aspects of 2-(Azetidin-3-yl)propan-1-ol is its role in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological profiles. For instance, derivatives of this molecule have been investigated for their anti-inflammatory and analgesic properties. The azetidine ring's structural similarity to proline allows it to mimic peptide conformations, which can be exploited to design molecules that interact with specific protein targets. This has led to several preclinical studies exploring its potential in treating conditions such as arthritis and other inflammatory disorders.

The synthesis of 2-(Azetidin-3-yl)propan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions to form the azetidine ring followed by nucleophilic substitution or addition reactions to introduce the propyl chain. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of producing this compound on an industrial scale. These developments are crucial for ensuring a reliable supply chain for pharmaceutical applications.

In terms of physicochemical properties, 2-(Azetidin-3-yl)propan-1-ol exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various biochemical assays and formulation studies. Its melting point and boiling point are influenced by the presence of the azetidine ring and hydroxyl group, making it suitable for purification via recrystallization or distillation techniques. Understanding these properties is essential for optimizing its use in both laboratory research and industrial applications.

The safety profile of 2-(Azetidin-3-yl)propan-1-ol is another critical consideration. While not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe laboratory practices. This includes using personal protective equipment (PPE) such as gloves and safety goggles when handling the compound. Additionally, storage conditions should be controlled to prevent degradation or contamination, particularly when used in sensitive experimental settings.

Future directions in the study of 2-(Azetidin-3-yl)propan-1-ol may focus on expanding its applications in drug discovery and materials science. Researchers are increasingly interested in developing libraries of azetidine derivatives to screen for new therapeutic agents. Furthermore, computational modeling techniques can help predict how modifications to this molecule might affect its biological activity, accelerating the drug development process. The integration of machine learning algorithms with experimental data has shown promise in identifying novel pharmacophores based on structural features similar to those found in 2-(Azetidin-3-yl)propan-1-ol.

In conclusion, 2-(Azetidin-3-ylopropanan-l-alcohol) (CAS No. 1599559428) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable scaffold for developing bioactive molecules, while its synthetic accessibility allows for diverse functionalization strategies. As research continues to uncover new applications for azetidine-based compounds, 2-(Azetidin-ylopropanan-l-alcohol) is poised to play an important role in advancing our understanding of molecular interactions and therapeutic interventions.